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Compound of Interest

Diglycidyl 1,2-
Compound Name: _
cyclohexanedicarboxylate

Cat. No.: B1198411

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Diglycidyl 1,2-
cyclohexanedicarboxylate (DGC) as a primary resin in adhesive formulations. DGC is a
cycloaliphatic epoxy resin known for its low viscosity, good weather resistance, and strong
bonding characteristics.[1][2] This document outlines its properties, potential formulations,
curing mechanisms, and detailed protocols for adhesive preparation and performance
evaluation.

Introduction

Diglycidyl 1,2-cyclohexanedicarboxylate is a versatile epoxy resin suitable for a range of
adhesive applications, from industrial bonding of metals and composites to potential, albeit less
documented, uses in biomedical device assembly.[3][4] Its saturated ring structure imparts
excellent UV stability and resistance to yellowing, making it a candidate for applications
requiring optical clarity and outdoor durability.[5] The reactivity of its two epoxide groups allows
for cross-linking with various curing agents to form a rigid, thermosetting polymer network with
good adhesion to a variety of substrates.[6]

Physicochemical Properties

A summary of the key physical and chemical properties of Diglycidyl 1,2-
cyclohexanedicarboxylate is presented in Table 1.
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Table 1: Physicochemical Properties of Diglycidyl 1,2-cyclohexanedicarboxylate

Property Value References
CAS Number 5493-45-8

Molecular Formula C14H2006 [1]

Molecular Weight 284.31 g/mol [1]

Colorless to pale yellow
Appearance _ o [6]
viscous liquid

Boiling Point 200-205 °C @ 2 mmHg [1]
Density 1.22 g/mL at 25 °C [1]
Viscosity (at 25 °C) 600 - 900 mPa:-s [3]
Epoxy Equivalent Weight 160 - 180 g/eq [3]

Adhesive Formulations and Curing

Adhesive formulations based on DGC typically consist of the epoxy resin, a curing agent
(hardener), and optional additives such as accelerators, toughening agents, or fillers. The
choice of curing agent is critical as it dictates the curing conditions, pot life, and the final
mechanical and thermal properties of the adhesive.

Anhydride Curing

Anhydride curing agents generally provide cured epoxy systems with excellent thermal stability
and electrical insulation properties. The reaction proceeds via the opening of the anhydride ring
by a hydroxyl group, followed by the reaction of the resulting carboxylic acid with an epoxy
group. This process is typically performed at elevated temperatures.

o Common Anhydride Hardeners: Hexahydrophthalic anhydride (HHPA),
Methylhexahydrophthalic anhydride (MHHPA).

o Typical Cure Schedule: A multi-stage cure is often employed, for example, 2 hours at 90°C
followed by 4 hours at 165°C.
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Amine Curing

Amine curing agents react with the epoxy groups through a nucleophilic addition mechanism.
They can be used for room temperature or elevated temperature curing, depending on the
specific amine. Cycloaliphatic amines are often chosen for their good color stability and
chemical resistance.[4]

e Common Amine Hardeners: Isophorone diamine (IPDA), Polyetheramines.

o Typical Cure Schedule: Varies from 24 hours at room temperature to shorter times at
elevated temperatures (e.g., 1-2 hours at 80-120°C).

Quantitative Data on Adhesive Performance

While extensive quantitative data for adhesives formulated specifically with Diglycidyl 1,2-
cyclohexanedicarboxylate is not readily available in public literature, Table 2 provides typical
lap shear strength values for general-purpose one-part and two-part epoxy adhesives on steel,
which can serve as a benchmark.[7] The actual performance of a DGC-based adhesive would
depend heavily on the specific formulation and curing conditions.

Table 2: Typical Lap Shear Strength of Epoxy Adhesives on Steel

Typical Lap Shear Typical Lap Shear

Adhesive Type Strength on Steel Strength on Steel Reference
(psi) (N/mm?)

One-Part Epoxy 6000 41 [7]

Two-Part Epoxy 3000 20 [7]

Biomedical Applications

The use of Diglycidyl 1,2-cyclohexanedicarboxylate in direct biomedical adhesive
applications, such as for tissue bonding, is not well-documented in scientific literature.
However, its properties suggest potential for use in the assembly of medical devices where
biocompatibility of the final cured product can be established.[4][8] Biocompatible epoxy
adhesives are generally required to be non-toxic and non-irritating to living tissue.[4] One
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notable biomedical application is its use as a crosslinking agent to form polyethylenimine
nanoparticles for DNA delivery, which, while not a traditional adhesive use, highlights its
reactivity in biological contexts.[1]

Experimental Protocols

The following are detailed protocols for the preparation and testing of an adhesive formulation
based on Diglycidyl 1,2-cyclohexanedicarboxylate.

Protocol for Adhesive Formulation and Substrate
Preparation

Objective: To prepare a two-part epoxy adhesive and bond metallic substrates for mechanical
testing.

Materials:

Diglycidyl 1,2-cyclohexanedicarboxylate (Epoxy Resin)

 |Isophorone diamine (Amine Curing Agent)

e Substrates: Aluminum (e.g., 2024-T3 alloy) and Cold Rolled Steel coupons (1" x 4" x 0.063")

e Acetone

o Abrasive paper (e.g., 180 grit silicon carbide)

e Mixing container and stirrer

o Balance (0.01 g resolution)

Procedure:

o Substrate Preparation:

1. Degrease the bonding area of the metal coupons by wiping with acetone.
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2. Abrade the bonding surface with abrasive paper to remove the oxide layer and create a
rough surface for better mechanical interlocking.

3. Clean the abraded surface again with acetone to remove any loose particles and allow to
air dry completely.

o Adhesive Formulation:

1. Calculate the required amounts of epoxy resin and curing agent based on the desired
stoichiometric ratio. For an amine hardener, this is typically determined by the amine
hydrogen equivalent weight and the epoxy equivalent weight of the resin.

2. Weigh the Diglycidyl 1,2-cyclohexanedicarboxylate into a clean mixing container.
3. Add the precise amount of Isophorone diamine to the resin.

4. Mix the components thoroughly for 2-3 minutes until a homogeneous mixture is obtained,
avoiding excessive air entrapment.

Protocol for Lap Shear Strength Testing (ASTM D1002)

Objective: To determine the shear strength of the prepared adhesive on metallic substrates.[9]
Materials:
e Bonded specimens from Protocol 6.1
o Tensile testing machine with a suitable load cell
o Calipers
Procedure:
e Specimen Preparation:
1. Apply a thin, uniform layer of the mixed adhesive to the prepared surface of one coupon.

2. Place a second prepared coupon over the adhesive, creating a single lap joint with a
defined overlap area (typically 0.5 inches).
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3. Clamp the assembly to ensure consistent pressure and alignment during curing.

4. Cure the bonded specimens according to the desired cure schedule (e.g., 24 hours at
room temperature followed by a post-cure at 80°C for 2 hours).

e Mechanical Testing:

1. Measure the width and length of the bonded overlap area of each cured specimen with
calipers.

2. Mount the specimen in the grips of the tensile testing machine.

3. Apply a tensile load at a constant rate of crosshead movement (e.g., 1.3 mm/min or 0.05
in/min) until failure occurs.[9]

4. Record the maximum load at failure.
o Data Analysis:
1. Calculate the shear strength by dividing the maximum load by the bonded area.
2. Express the results in megapascals (MPa) or pounds per square inch (psi).
3. Examine the failure mode of the bonded joint (adhesive, cohesive, or substrate failure).

Visualizations
Chemical Curing Pathway

The following diagram illustrates the chemical reaction pathway for the curing of Diglycidyl
1,2-cyclohexanedicarboxylate with a generic primary amine curing agent.
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Caption: Curing mechanism of DGC with a primary amine.

Experimental Workflow

This diagram outlines the logical workflow for preparing and testing an adhesive formulation
based on Diglycidyl 1,2-cyclohexanedicarboxylate.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1198411?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198411?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Substrate Preparation Adhesive Formulation
(Degreasing, Abrading) (Weighing & Mixing)

Specimen Bonding
(Lap Shear Configuration)

Mechanical Testing
(ASTM D1002)

Data Analysis
(Shear Strength Calculation)

Click to download full resolution via product page

Caption: Workflow for adhesive preparation and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Buy Diglycidyl 1,2-cyclohexanedicarboxylate | 5493-45-8 [smolecule.com]

e 2. unisunchem.com [unisunchem.com]

o 3. Cas 5493-45-8 Diglycidyl 1 2-cyclohexanedicarboxylate Wholesale | Tetra [tetrawill.com]
e 4. Medical Epoxy Adhesives | Selection, Uses & Biocompatibility [epoxysetinc.com]

¢ 5. Revolutionizing Adhesives: The Role of Cycloaliphatic Resin in Bonding Technology -
Jiangsu Tetra New Material Technology Co., Ltd. [tetrawill.com]

e 6. CAS 5493-45-8: diglycidyl 1,2-cyclohexanedicarboxylate [cymitquimica.com]
e 7. permabond.com [permabond.com]

o 8. The Role of Epoxy Resin AB Adhesive in Medical Device Manufacturing_Epoxy
adhesive_Epoxy resin adhesive | high-temperature adhesive | potting adhesive | thermal
conductive adhesive | structural adhesive | UV adhesive | AB adhesive |glue |sealant|-
Huachuang Materials [epglue.com]

e 9. azom.com [azom.com]

¢ To cite this document: BenchChem. [Application Notes and Protocols: Diglycidyl 1,2-
cyclohexanedicarboxylate as an Adhesive]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1198411#application-of-diglycidyl-1-2-
cyclohexanedicarboxylate-as-an-adhesive]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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